Dextromethorphan Dextromethorphan Dextromethorphan (DXM) is a dextratrorotatory morphinan with structural similarity to levorphanol, codeine, and morphine. Because of its strong antitussive effects, dextromethorphan is widely used as a cough suppressant. However, it does not provoke opioid activity as is characteristic of several other morphine derivatives. DXM binds to and inhibits NMDA (IC50 = 0.55 μM) and nicotinic receptors (IC50s = 0.7-3.9 μM) and blocks receptor-gated and voltage-gated calcium channels (IC50 = 60 μM) and voltage-gated sodium channels (IC50 = 78 μM). DXM has been used in multimodal analgesic therapies for acute and neuropathic pain. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
Brand Name: Vulcanchem
CAS No.: 125-71-3
VCID: VC0048470
InChI: InChI=1S/C18H25NO/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18/h6-7,12,15,17H,3-5,8-11H2,1-2H3/t15-,17+,18+/m1/s1
SMILES: CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC
Molecular Formula: C18H25NO
Molecular Weight: 271.4 g/mol

Dextromethorphan

CAS No.: 125-71-3

Reference Standards

VCID: VC0048470

Molecular Formula: C18H25NO

Molecular Weight: 271.4 g/mol

Dextromethorphan - 125-71-3

CAS No. 125-71-3
Product Name Dextromethorphan
Molecular Formula C18H25NO
Molecular Weight 271.4 g/mol
IUPAC Name (1S,9S,10S)-4-methoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene
Standard InChI InChI=1S/C18H25NO/c1-19-10-9-18-8-4-3-5-15(18)17(19)11-13-6-7-14(20-2)12-16(13)18/h6-7,12,15,17H,3-5,8-11H2,1-2H3/t15-,17+,18+/m1/s1
Standard InChIKey MKXZASYAUGDDCJ-NJAFHUGGSA-N
Isomeric SMILES CN1CC[C@@]23CCCC[C@@H]2[C@@H]1CC4=C3C=C(C=C4)OC
SMILES CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC
Canonical SMILES CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)OC
Appearance A 1 mg/ml solution in methanol
Colorform White to slightly yellow crystalline powde
Melting Point 122-124
109-111 °C
Description Dextromethorphan (DXM) is a dextratrorotatory morphinan with structural similarity to levorphanol, codeine, and morphine. Because of its strong antitussive effects, dextromethorphan is widely used as a cough suppressant. However, it does not provoke opioid activity as is characteristic of several other morphine derivatives. DXM binds to and inhibits NMDA (IC50 = 0.55 μM) and nicotinic receptors (IC50s = 0.7-3.9 μM) and blocks receptor-gated and voltage-gated calcium channels (IC50 = 60 μM) and voltage-gated sodium channels (IC50 = 78 μM). DXM has been used in multimodal analgesic therapies for acute and neuropathic pain. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
Related CAS 125-69-9 (hydrobromide)
18609-21-7 (hydrochloride)
6700-34-1 (hydrobromide, mono-hydrate)
Shelf Life Stable under recommended storage conditions. /Dextromethorphan hydrobromide/
Solubility 74.7 mg/L
In water, 74.65 mg/L at 25 °C (est)
Practically insoluble in water
Freely soluble in chloroform
Synonyms d-Methorphan
Delsym
Dextromethorphan
Dextromethorphan Hydrobromide
Dextromethorphan Hydrobromide, (+-)-Isomer
Dextromethorphan Hydrobromide, Monohydrate
Dextromethorphan Hydrochloride
Dextromethorphan, (+-)-Isomer
Hydrobromide, Dextromethorphan
Hydrochloride, Dextromethorphan
l-Methorphan
Levomethorphan
Racemethorphan
Vapor Pressure 1.02X10-5 mm Hg at 25 °C (est)
PubChem Compound 5360696
Last Modified Nov 11 2021
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